Cas no 2613382-64-0 (2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one)

• Product Name: 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one
• CAS No: 2613382-64-0
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 6588409
• PubChem ID: 155943949
• Update Time: 2025-07-23

2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-27735207
• 2613382-64-0
• 2-(4-bromophenyl)-3,3-dimethylcyclobutan-1-one
• 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one

• Inchi： 1S/C12H13BrO/c1-12(2)7-10(14)11(12)8-3-5-9(13)6-4-8/h3-6,11H,7H2,1-2H3
• InChI Key： JWWCMBDHAQJVAD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(CC1(C)C)=O

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one

Research Brief on 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one (CAS: 2613382-64-0): Recent Advances and Applications

The compound 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one (CAS: 2613382-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutane ring, coupled with the bromophenyl moiety, provides a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions, particularly in oncology and neurodegenerative diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one. A recent paper in Organic Letters (2024) described a novel photochemical method that reduces byproduct formation and improves scalability. This method leverages visible-light catalysis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Biological evaluations of derivatives of 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one have revealed promising activity against several disease targets. For instance, a derivative modified at the carbonyl position exhibited potent inhibitory effects on the NLRP3 inflammasome, a key player in inflammatory diseases (Nature Communications, 2023). Another study highlighted its potential as a precursor for antiviral agents, with specific derivatives showing activity against RNA viruses (Antiviral Research, 2024).

Despite these advancements, challenges remain in the clinical translation of compounds derived from 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one. Issues such as metabolic stability and bioavailability are currently under investigation, with several research groups exploring prodrug strategies and formulation technologies to address these limitations. A recent preprint on BioRxiv (2024) proposed a nanoparticle-based delivery system to enhance the pharmacokinetic profile of these compounds.

In conclusion, 2-(4-Bromophenyl)-3,3-dimethylcyclobutan-1-one represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from anti-inflammatory to antiviral therapies. Ongoing research continues to uncover its full potential, and future studies are expected to focus on optimizing its drug-like properties and expanding its therapeutic indications. The compound's versatility and the recent methodological advances in its synthesis and modification position it as a promising candidate for further drug development efforts.